Cyclopropanecarboxylic acid, 1-ethynyl-2,2-dimethyl-, methyl ester (9CI)

• CAS RN: 153943-63-6
• Molecular Formula: C9H12O2
• Molecular Weight: 152.19 g/mol
• IUPAC Name: methyl 1-ethynyl-2,2-dimethylcyclopropane-1-carboxylate
• InChI: InChI=1S/C9H12O2/c1-5-9(7(10)11-4)6-8(9,2)3/h1H,6H2,2-4H3
• InChI Key: RKXJTCVFOSMSNN-UHFFFAOYSA-N
• SMILES: CC1(CC1(C#C)C(=O)OC)C
• synonyms: Cyclopropanecarboxylic acid, 1-ethynyl-2,2-dimethyl-, methyl ester (9CI)

Description

Cyclopropanecarboxylic acid, 1-ethynyl-2,2-dimethyl-, methyl ester (9CI) is a chemical compound that has gained significant attention in the field of scientific research due to its unique properties. This compound is commonly used in laboratory experiments to study its mechanism of action and its biochemical and physiological effects.

Mechanism Of Action

The mechanism of action of Cyclopropanecarboxylic acid, 1-ethynyl-2,2-dimethyl-, methyl ester (Cyclopropanecarboxylic acid, 1-ethynyl-2,2-dimethyl-, methyl ester (9CI)) is not well understood. However, it is believed to inhibit the activity of certain enzymes in the body, which can lead to various biochemical and physiological effects.

Biochemical And Physiological Effects

Cyclopropanecarboxylic acid, 1-ethynyl-2,2-dimethyl-, methyl ester (Cyclopropanecarboxylic acid, 1-ethynyl-2,2-dimethyl-, methyl ester (9CI)) has been shown to have various biochemical and physiological effects. It has been found to have anti-inflammatory and analgesic properties. It has also been found to have an inhibitory effect on the growth of cancer cells.

Advantages And Limitations For Lab Experiments

One of the main advantages of using Cyclopropanecarboxylic acid, 1-ethynyl-2,2-dimethyl-, methyl ester (Cyclopropanecarboxylic acid, 1-ethynyl-2,2-dimethyl-, methyl ester (9CI)) in laboratory experiments is its unique properties. It is a versatile compound that can be used in a wide range of reactions. However, one of the limitations of using this compound is that it can be difficult to obtain in large quantities.

Future Directions

There are several future directions for research on Cyclopropanecarboxylic acid, 1-ethynyl-2,2-dimethyl-, methyl ester (Cyclopropanecarboxylic acid, 1-ethynyl-2,2-dimethyl-, methyl ester (9CI)). One area of research could focus on the synthesis of new derivatives of this compound with improved properties. Another area of research could focus on the mechanism of action of this compound and its potential use in the treatment of various diseases.
Conclusion:
In conclusion, Cyclopropanecarboxylic acid, 1-ethynyl-2,2-dimethyl-, methyl ester (Cyclopropanecarboxylic acid, 1-ethynyl-2,2-dimethyl-, methyl ester (9CI)) is a unique compound that has gained significant attention in the field of scientific research. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research on this compound could lead to the development of new drugs and treatments for various diseases.

Synthesis Methods

The synthesis of Cyclopropanecarboxylic acid, 1-ethynyl-2,2-dimethyl-, methyl ester (Cyclopropanecarboxylic acid, 1-ethynyl-2,2-dimethyl-, methyl ester (9CI)) involves the reaction of 2,2-dimethyl-1,3-dioxolane-4-methanol with ethynylmagnesium bromide, followed by the reaction with cyclopropanecarboxylic acid chloride. The resulting product is then treated with methanol to obtain the final product.

Scientific Research Applications

Cyclopropanecarboxylic acid, 1-ethynyl-2,2-dimethyl-, methyl ester (Cyclopropanecarboxylic acid, 1-ethynyl-2,2-dimethyl-, methyl ester (9CI)) has been extensively used in scientific research due to its unique properties. This compound is commonly used as a reagent in organic synthesis reactions. It is also used as a starting material for the synthesis of various other compounds.